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Introduction
Pancreatic ductal adenocarcinoma (PDAC) is a highly aggressive malignancy characterized by

extensive local invasion and early metastasis. The urokinase-type plasminogen activator (uPA)

system is a key mediator of these processes. uPA, a serine protease, converts plasminogen to

plasmin, which in turn degrades components of the extracellular matrix (ECM) and activates

matrix metalloproteinases (MMPs), facilitating cancer cell invasion. The uPA receptor (uPAR)

localizes this proteolytic activity to the cell surface, enhancing its pro-invasive effects. Given the

significant role of the uPA system in pancreatic cancer progression, targeting uPA is a

promising therapeutic strategy.

UK-371804 is a potent and highly selective inhibitor of urokinase-type plasminogen activator

(uPA).[1][2] While direct studies on its effects on pancreatic cancer cell invasion are emerging,

its efficacy in inhibiting invasion in other cancer types, such as colorectal cancer, has been

demonstrated.[3] These application notes provide a comprehensive overview and detailed

protocols for utilizing UK-371804 to study and inhibit pancreatic cancer cell invasion.
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Key Properties of UK-371804
Property Value Reference

Target
Urokinase-type plasminogen

activator (uPA)
[1][2]

Ki 10 nM [1]

IC50 (in human chronic wound

fluid)
0.89 µM [1][2]

Selectivity
~4000-fold versus tPA, ~2700-

fold versus plasmin
[1]

Signaling Pathway of uPA in Cancer Cell Invasion
The uPA system plays a central role in the proteolytic cascade that enables cancer cells to

breach the basement membrane and invade surrounding tissues.
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Caption: uPA, upon binding to its receptor uPAR, initiates a cascade leading to ECM

degradation and cell signaling, promoting invasion. UK-371804 directly inhibits uPA activity.

Experimental Protocols
Pancreatic Cancer Cell Lines
Commonly used pancreatic cancer cell lines for invasion assays include PANC-1, MIA PaCa-2,

AsPC-1, and L3.6pl, which are known to express uPA and uPAR.[4][5]

Protocol 1: Matrigel Invasion Assay
This assay measures the ability of cancer cells to invade through a basement membrane

extract (Matrigel).

Materials:

Pancreatic cancer cells (e.g., PANC-1, MIA PaCa-2)

Cell culture medium (e.g., DMEM, RPMI-1640) with 10% FBS

Serum-free cell culture medium

UK-371804 (stock solution in DMSO)

Matrigel Basement Membrane Matrix

24-well Transwell inserts with 8.0 µm pore size polycarbonate membranes

Cotton swabs

Fixation solution (e.g., methanol)

Staining solution (e.g., crystal violet)

Microscope

Workflow Diagram:
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Matrigel Invasion Assay Workflow

Coat Transwell inserts with Matrigel

Seed serum-starved cells in the upper chamber with UK-371804

Add medium with chemoattractant (e.g., 10% FBS) to the lower chamber

Incubate for 24-48 hours

Remove non-invading cells from the upper surface

Fix and stain invading cells on the lower surface

Count stained cells under a microscope

Click to download full resolution via product page

Caption: Workflow for the Matrigel invasion assay to quantify cancer cell invasion.

Procedure:

Preparation of Matrigel-coated inserts: Thaw Matrigel on ice overnight. Dilute Matrigel with

cold, serum-free medium. Coat the upper surface of the Transwell inserts with the diluted

Matrigel solution and allow it to solidify at 37°C.
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Cell preparation: Culture pancreatic cancer cells to 70-80% confluency. Serum-starve the

cells for 24 hours.

Cell seeding: Resuspend the serum-starved cells in serum-free medium containing various

concentrations of UK-371804 or vehicle control (DMSO). Seed the cell suspension into the

upper chamber of the Matrigel-coated inserts.

Assay setup: Add complete medium (containing 10% FBS as a chemoattractant) to the lower

chamber.

Incubation: Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 24-48

hours.

Removal of non-invading cells: Carefully remove the medium from the upper chamber. Use a

cotton swab to gently wipe away the non-invading cells and Matrigel from the upper surface

of the membrane.

Fixation and staining: Fix the invading cells on the lower surface of the membrane with

methanol for 10 minutes. Stain the cells with 0.5% crystal violet for 20 minutes.

Cell counting: Gently wash the inserts with water. Count the number of stained, invaded cells

in several random fields under a microscope.

Data analysis: Calculate the percentage of invasion inhibition relative to the vehicle control.

Protocol 2: Western Blot Analysis of uPA and MMPs
This protocol is to assess the effect of UK-371804 on the expression and activation of proteins

involved in the invasive pathway.

Materials:

Pancreatic cancer cells

UK-371804

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
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Protein assay kit (e.g., BCA assay)

SDS-PAGE gels

Transfer buffer

PVDF membrane

Blocking buffer (e.g., 5% non-fat milk in TBST)

Primary antibodies (anti-uPA, anti-MMP-2, anti-MMP-9, anti-actin or anti-GAPDH)

HRP-conjugated secondary antibodies

Chemiluminescent substrate

Imaging system

Procedure:

Cell treatment and lysis: Treat pancreatic cancer cells with various concentrations of UK-
371804 for 24-48 hours. Lyse the cells with lysis buffer.

Protein quantification: Determine the protein concentration of the cell lysates using a BCA

assay.

SDS-PAGE and transfer: Separate equal amounts of protein on SDS-PAGE gels and transfer

the proteins to a PVDF membrane.

Blocking and antibody incubation: Block the membrane with blocking buffer for 1 hour at

room temperature. Incubate the membrane with primary antibodies overnight at 4°C.

Secondary antibody and detection: Wash the membrane and incubate with HRP-conjugated

secondary antibodies for 1 hour at room temperature. Detect the protein bands using a

chemiluminescent substrate and an imaging system.

Data analysis: Quantify the band intensities and normalize to a loading control (actin or

GAPDH).
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Expected Outcomes and Data Presentation
Treatment of invasive pancreatic cancer cells with UK-371804 is expected to lead to a dose-

dependent decrease in cell invasion. This can be quantified and presented as follows:

Table 1: Effect of UK-371804 on Pancreatic Cancer Cell Invasion

Cell Line UK-371804 Concentration
% Invasion Inhibition
(Mean ± SD)

PANC-1 0 µM (Control) 0 ± 0

1 µM Data to be determined

10 µM Data to be determined

50 µM Data to be determined

MIA PaCa-2 0 µM (Control) 0 ± 0

1 µM Data to be determined

10 µM Data to be determined

50 µM Data to be determined

Western blot analysis may show changes in the expression or activation status of downstream

effectors of uPA signaling.

Table 2: Effect of UK-371804 on Protein Expression
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Cell Line Treatment
Relative uPA
Expression

Relative Active
MMP-2
Expression

Relative Active
MMP-9
Expression

PANC-1 Control 1.0 1.0 1.0

UK-371804 (10

µM)

Data to be

determined

Data to be

determined

Data to be

determined

MIA PaCa-2 Control 1.0 1.0 1.0

UK-371804 (10

µM)

Data to be

determined

Data to be

determined

Data to be

determined

Conclusion
UK-371804 is a valuable research tool for investigating the role of the uPA system in pancreatic

cancer cell invasion. The provided protocols offer a framework for conducting these studies. By

elucidating the mechanisms by which UK-371804 inhibits invasion, researchers can contribute

to the development of novel therapeutic strategies for pancreatic cancer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. selleckchem.com [selleckchem.com]

3. Urokinase-type plasminogen activator (uPA) regulates invasion and matrix remodelling in
colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]

4. aacrjournals.org [aacrjournals.org]

5. Suppression of the uPAR-uPA system retards angiogenesis, invasion, and in vivo tumor
development in pancreatic cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15614386/docs?utm_src=pdf-body#application-notes-and-protocols-uk-371804-for-pancreatic-cancer-cell-invasion-studies
https://www.benchchem.com/product/b15614386/docs?utm_src=pdf-body#application-notes-and-protocols-uk-371804-for-pancreatic-cancer-cell-invasion-studies
https://www.benchchem.com/product/b15614386?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/UK-371804.html
https://www.selleckchem.com/products/uk-371804-hcl.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10667746/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10667746/
https://aacrjournals.org/mcr/article/9/4/377/90844/Suppression-of-the-uPAR-uPA-System-Retards
https://pubmed.ncbi.nlm.nih.gov/21389187/
https://pubmed.ncbi.nlm.nih.gov/21389187/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614386?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols: UK-371804 for
Pancreatic Cancer Cell Invasion Studies]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614386/docs#application-notes-and-protocols-uk-
371804-for-pancreatic-cancer-cell-invasion-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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